2-(2,2-dimethylpropanoylamino)-N-propan-2-ylbenzamide

• IUPAC Name: 2-(2,2-dimethylpropanoylamino)-N-propan-2-ylbenzamide
• InChI: InChI=1S/C15H22N2O2/c1-10(2)16-13(18)11-8-6-7-9-12(11)17-14(19)15(3,4)5/h6-10H,1-5H3,(H,16,18)(H,17,19)
• InChI Key: APGFUYFKZVWAJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)C(C)(C)C
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

2-(2,2-dimethylpropanoylamino)-N-propan-2-ylbenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a benzamide core with a 2,2-dimethylpropanoylamino group and a propan-2-yl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2-dimethylpropanoylamino)-N-propan-2-ylbenzamide typically involves the acylation of an appropriate amine with 2,2-dimethylpropanoyl chloride, followed by coupling with a benzamide derivative. The reaction conditions often include the use of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually carried out in an inert atmosphere to prevent oxidation and other side reactions.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency and safety of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(2,2-dimethylpropanoylamino)-N-propan-2-ylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols.

Substitution: The benzamide core allows for electrophilic and nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions can lead to a variety of functionalized benzamide derivatives.

Scientific Research Applications

2-(2,2-dimethylpropanoylamino)-N-propan-2-ylbenzamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: The compound can be used in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2,2-dimethylpropanoylamino)-N-propan-2-ylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. The pathways involved in its mechanism of action depend on the specific biological context in which it is used.

Comparison with Similar Compounds

Similar Compounds

2-(2,2-dimethylpropanoylamino)-N-propan-2-ylbenzamide: shares structural similarities with other benzamide derivatives, such as:

Uniqueness

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties. This makes it a valuable compound for various applications, particularly in the design of new drugs and materials.